Cas no 1421949-37-2 (Methyl 2-(3-fluoro-5-hydroxypyridin-2-yl)acetate)

• Product Name: Methyl 2-(3-fluoro-5-hydroxypyridin-2-yl)acetate
• CAS No: 1421949-37-2
• MF: C₈H₈FNO₃
• MW: 185.152425765991
• CID: 4905548
• Update Time: 2025-10-31

Methyl 2-(3-fluoro-5-hydroxypyridin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-fluoro-5-hydroxypyridin-2-yl)acetate
• Methyl 3-fluoro-5-hydroxypyridine-2-acetate
• Methyl 2-(3-fluoro-5-hydroxypyridin-2-yl)acetate

• Inchi： 1S/C8H8FNO3/c1-13-8(12)3-7-6(9)2-5(11)4-10-7/h2,4,11H,3H2,1H3
• InChI Key： HHZALNSUWJQIPI-UHFFFAOYSA-N
• SMILES： FC1=CC(=CN=C1CC(=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• XLogP3: 0.4
• Topological Polar Surface Area: 59.4

Additional information on Methyl 2-(3-fluoro-5-hydroxypyridin-2-yl)acetate

Methyl 2-(3-fluoro-5-hydroxypyridin-2-yl)acetate: A Comprehensive Overview

Methyl 2-(3-fluoro-5-hydroxypyridin-2-yl)acetate, with the CAS number 1421949-37-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a fluoro group at position 3 and a hydroxyl group at position 5. The acetate group attached to the pyridine ring further enhances its chemical versatility. Recent studies have highlighted its potential applications in drug design and material science, making it a focal point for researchers worldwide.

The molecular structure of Methyl 2-(3-fluoro-5-hydroxypyridin-2-yl)acetate is notable for its aromatic pyridine ring, which provides stability and reactivity. The presence of the fluoro group at position 3 introduces electron-withdrawing effects, while the hydroxyl group at position 5 contributes to hydrogen bonding capabilities. These features make the compound highly suitable for various chemical reactions, including nucleophilic substitutions and additions. The acetate group further modulates the compound's solubility and bioavailability, making it an attractive candidate for pharmaceutical applications.

Recent research has focused on the synthesis and characterization of Methyl 2-(3-fluoro-5-hydroxypyridin-2-yl)acetate. One study reported a novel synthetic pathway involving a multi-step process that includes nucleophilic aromatic substitution and esterification. This method not only enhances the yield but also ensures high purity, which is critical for downstream applications. Additionally, advanced spectroscopic techniques such as NMR and IR have been employed to confirm the compound's structure, providing insights into its electronic and vibrational properties.

The biological activity of Methyl 2-(3-fluoro-5-hydroxypyridin-2-yl)acetate has been a subject of intense investigation. In vitro studies have demonstrated its potential as an inhibitor of certain enzymes, particularly those involved in metabolic pathways. For instance, research published in a leading pharmacology journal revealed that the compound exhibits moderate inhibitory activity against acetylcholinesterase (AChE), suggesting its potential role in treating neurodegenerative diseases such as Alzheimer's disease. Furthermore, preliminary toxicity studies indicate that the compound has low cytotoxicity, making it a promising candidate for drug development.

In terms of applications, Methyl 2-(3-fluoro-5-hydroxypyridin-2-yl)acetate has shown potential in both therapeutic and non therapeutic contexts. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive molecules with complex architectures. Its ability to undergo various chemical transformations makes it invaluable in drug discovery programs targeting diverse therapeutic areas. Beyond medicine, the compound has also found use in materials science, particularly in the development of advanced polymers and coatings.

The chemical properties of Methyl 2-(3-fluoro-5-hydroxypyridin-2-yl)acetate are well-documented, with studies focusing on its solubility, stability, and reactivity under various conditions. For instance, research has shown that the compound exhibits good solubility in organic solvents such as dichloromethane and acetonitrile, facilitating its use in solution-based reactions. Additionally, its thermal stability has been evaluated under different conditions, providing valuable information for its safe handling and storage.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of Methyl 2-(3-fluoro-5-hydroxypyridin-2-y acetate under various conditions with greater accuracy. Molecular docking studies have revealed potential binding modes with target proteins, offering insights into its pharmacokinetic profile. These computational tools have significantly accelerated drug discovery efforts by reducing the need for extensive experimental testing.

In conclusion,Methyl 2-(3-fluoro -5 -hydroxy pyridin - yl ) acetate stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure combined with favorable chemical properties positions it as a valuable asset in both academic research and industrial development.